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Compound of Interest

Compound Name: tert-Butyl vinyl ether

Cat. No.: B1585547

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of tert-Butyl vinyl ether. Adherence to these guidelines is
critical for ensuring laboratory safety and minimizing risks associated with this chemical.

tert-Butyl vinyl ether is a highly flammable liquid and vapor that can cause skin and eye
irritation.[1] A significant hazard associated with this and other ethers is the potential for the
formation of explosive peroxides upon exposure to air and light.[2] Therefore, stringent safety
measures are imperative throughout the handling, storage, and disposal processes.

Hazard Summary & Key Quantitative Data

Proper understanding of the chemical's properties is foundational to its safe handling. The
following tables summarize the key physical, chemical, and safety data for tert-Butyl vinyl
ether.

Table 1: Physical and Chemical Properties
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Property Value

CAS Number 926-02-3

Molecular Formula C6H120

Molecular Weight 100.16 g/mol [3]

Appearance Colorless to light yellow liquid
Boiling Point 75-76 °C[4][5]

Density 0.762 g/mL at 25 °C[4][5]
Flash Point -17 °C (1.4 °F) - closed cup][3]

Solubilit Slightly miscible with water; miscible with
olubili
Y alcohol, chloroform, and diethyl ether.[4][5]

Table 2: Hazard and Safety Information

Hazard . .
. GHS Pictograms Signal Word Hazard Statements
Classification
o H225: Highly
Flammable liquids o
& Danger flammable liquid and
(Category 2)
vapor.[6]
Skin irritation H315: Causes skin
| Danger o
(Category 2) irritation.[1]
Eye irritation H319: Causes serious
| Danger o
(Category 2) eye irritation.[1]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protective equipment is mandatory to ensure the safety of
laboratory personnel.

Table 3: Recommended Personal Protective Equipment (PPE)
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Body Part Required PPE Material/Standard

Safety glasses with side )
Eyes/Face ) ) ANSI Z.87.1 compliant.
shields and a face shield.

Butyl rubber or Polyvinyl

alcohol (PVA) gloves are

recommended for handling

] ] ethers. Disposable nitrile

Hands Chemical-resistant gloves. )

gloves offer splash protection

but should be changed

immediately upon

contamination.[7][8][9]

Flame-resistant laboratory )
Body . Nomex® or equivalent.[7]
coat.

Use in a certified chemical

fume hood. A respirator may
Type ABEK (EN14387)

Respiratory be required for spills or in ) ]
respirator filter.[3]

situations with inadequate

ventilation.

Closed-toe, chemical-resistant
Footwear
shoes.

Operational Plan: Step-by-Step Handling Procedure

This section outlines the procedural workflow for the safe handling of tert-Butyl vinyl ether in
a laboratory setting.

Experimental Workflow for Handling tert-Butyl Vinyl Ether
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Caption: Workflow for the safe handling of tert-Butyl vinyl ether.
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Detailed Experimental Protocol:

e Preparation:

[¢]

Don all required PPE as specified in Table 3.

[¢]

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

[e]

Gather all necessary equipment, including non-sparking tools.[6][10]

o

Have a spill kit readily available, containing absorbent materials suitable for flammable
liquids.

e Handling:

o When transferring the chemical, ground and bond all metal containers to prevent static
discharge.[10]

o Perform all operations involving the transfer or use of tert-Butyl vinyl ether inside a
certified chemical fume hood.

o Dispense the required amount of the chemical carefully, avoiding splashes.
o Immediately and tightly seal the container after use to minimize exposure to air.
e Post-Handling:
o Thoroughly clean the work area.
o Carefully remove and dispose of any contaminated PPE in a designated waste container.
o Wash hands and any exposed skin thoroughly with soap and water.
Disposal Plan: Managing Peroxide-Forming Waste
Due to its propensity to form explosive peroxides, a strict disposal protocol is essential.

Logical Flow for Disposal of tert-Butyl Vinyl Ether
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Caption: Decision-making process for the disposal of tert-Butyl vinyl ether.
Detailed Disposal Protocol:

o Peroxide Testing:

o Before disposal, it is crucial to test for the presence of peroxides, especially if the
container has been opened and stored for an extended period.[11] Peroxide test strips are

commercially available for this purpose.[12]

o A concentration of peroxides below 100 ppm is generally considered safe for standard

disposal procedures.[4][11]

¢ Disposal of Uncontaminated and Low-Peroxide Material:
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o Collect waste tert-Butyl vinyl ether in a clearly labeled, sealed, and appropriate waste
container.

o Dispose of the chemical waste through your institution's Environmental Health and Safety
(EHS) office. Do not pour it down the drain.[4]

o Handling of High-Peroxide or Visibly Crystalline Material:

o If the peroxide concentration is 100 ppm or higher, or if crystals are visible around the cap
or in the liquid, do not attempt to handle or open the container.[4][11] The friction from
opening the cap could cause an explosion.

o Immediately contact your institution's EHS for specialized disposal procedures.
Emergency Procedures:

o Spills: In the event of a spill, evacuate the area and remove all ignition sources.[10] Use a
spill kit with non-combustible absorbent material to contain the spill. Ensure adequate
ventilation.

o Fire: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire.[2]
Water may be ineffective.[2]

e EXxposure:

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[1]
Remove contaminated clothing.

o Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding
the eyelids open. Seek immediate medical attention.

o Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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